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Compound of Interest

Compound Name: Thiamethoxam-d3

Cat. No.: B8078333

An In-depth Technical Guide to the Core Chemical Properties and Structure of Thiamethoxam-
d3

For Researchers, Scientists, and Drug Development Professionals
Introduction

Thiamethoxam-d3 is the deuterium-labeled form of Thiamethoxam, a second-generation
neonicotinoid insecticide.[1][2] As a broad-spectrum, systemic insecticide, Thiamethoxam is
rapidly absorbed by plants and distributed throughout their tissues, acting as a deterrent to
insect feeding through both contact and stomach action.[3][4][5] The deuterated analogue,
Thiamethoxam-d3, serves as an essential internal standard for the accurate quantification of
Thiamethoxam in various matrices, such as bee pollen, environmental samples, and
agricultural products, using mass spectrometry-based methods. Its use is critical in residue
analysis, environmental monitoring, and pharmacokinetic studies, where precise measurement
is paramount. Deuterium labeling provides a distinct mass shift without significantly altering the
chemical properties, making it an ideal tracer for analytical applications.

Chemical and Physical Properties

The fundamental chemical and physical properties of Thiamethoxam-d3 are summarized
below. These properties are crucial for developing analytical methods, understanding its
environmental fate, and ensuring proper handling and storage.
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Property Value Reference(s)
CAS Number 1294048-82-0
Molecular Formula CsH7D3CINs03S
Molecular Weight 294.73 g/mol
3-(2-Chloro-5-

thiazolylmethyl)tetrahydro-5-
methyl-d3-N-nitro-4H-1,3,5-
oxadiazin-4-imine; (NZ)-N-[3-
Synonyms [(2-chloro-1,3-thiazol-5-
yl)methyl]-5-
(trideuteriomethyl)-1,3,5-
oxadiazinan-4-

ylidene]nitramide

White to off-white powder;

Appearance
PP Solid
] >98% (HPLC); =299%
Purity
deuterated forms (di1-ds)
N DMSO, Chloroform (Slightly),
Solubility )
Methanol (Slightly)
Density 1.7 £ 0.1 g/cm?3
Boiling Point 485.8 £ 55.0 °C at 760 mmHg
Flash Point 247.6 £31.5°C
LogP -1.16

N -20°C, protect from light and
Storage Conditions _
moisture

Stable for at least 2 years

Stabilit
y when stored at -20°C

Chemical Structure
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Thiamethoxam-d3 possesses a heterocyclic structure featuring a thiazole ring and an
oxadiazinane ring. The deuterium labeling is specifically on the methyl group attached to the
oxadiazinane ring.

o |[UPAC Name: (NZ)-N-[3-[(2-chloro-1,3-thiazol-5-yl)methyl]-5-(trideuteriomethyl)-1,3,5-
oxadiazinan-4-ylidene]nitramide

e SMILES: [2H]C([2H])([2H])N\1COCN(/C1=N--INVALID-LINK--[O-]) CC2=CN=C(S2)Cl

e InChl Key: NWWZPOKUUAIXIW-FVFGAQAMSA-N

Chemical Structure of Thiamethoxam-d3
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Conceptual Synthesis Workflow for Thiamethoxam-d3

Step 1: Guanidination

[S-Methyl-N-nitro-isothiourea [Methylamme-de

(CDsNH2)
N-(methyl-d3)-
Nitroguanidine

3-(methyl-d3)-4-nitroimino 2-chloro-5-
-1,3,5-oxadiazinane chloromethylthiazole

Step 2: Mannich Cyclization

G:ormaldehyde] [FormicAcioD

Step 3: N-Alkylation

Thiamethoxam-d3

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thiamethoxam-d3 chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8078333#thiamethoxam-d3-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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